Cas no 443644-74-4 (2-(2,5-dimethylphenoxy)-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}acetamide)

• Product Name: 2-(2,5-dimethylphenoxy)-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}acetamide
• CAS No: 443644-74-4
• MF: C₂₂H₂₄N₄O₄S
• MW: 440.515363693237
• CID: 5555162
• Update Time: 2025-06-08

2-(2,5-dimethylphenoxy)-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylphenoxy)-N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)acetamide
• Acetamide, 2-(2,5-dimethylphenoxy)-N-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• 2-(2,5-dimethylphenoxy)-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}acetamide

• Inchi： 1S/C22H24N4O4S/c1-14-5-6-15(2)20(11-14)30-13-21(27)25-18-7-9-19(10-8-18)31(28,29)26-22-23-16(3)12-17(4)24-22/h5-12H,13H2,1-4H3,(H,25,27)(H,23,24,26)
• InChI Key： OQASFQBPAPEPAX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC(C)=CC(C)=N2)(=O)=O)C=C1)(=O)COC1=CC(C)=CC=C1C

Additional information on 2-(2,5-dimethylphenoxy)-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}acetamide

Introduction to Compound with CAS No. 443644-74-4 and Its Applications in Modern Medicinal Chemistry

Compound with the CAS number 443644-74-4 is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound, formally known as 2-(2,5-dimethylphenoxy)-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}acetamide, represents a pinnacle of structural complexity and functional diversity. Its molecular architecture is meticulously designed to interact with biological targets in a highly specific manner, making it a promising candidate for various therapeutic applications.

The< strong>nomenclature of this compound provides valuable insights into its chemical composition and potential biological activity. The presence of a phenoxy group at the 2-position and an acetamide moiety at the N-terminal suggests possible interactions with enzymes and receptors. Furthermore, the sulfamoyl group linked to a pyrimidine ring introduces additional functional diversity, which is often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The< strong>4,6-dimethylpyrimidin-2-yl moiety in this compound is particularly noteworthy, as pyrimidine derivatives have shown remarkable efficacy in treating a wide range of diseases, including cancer and infectious disorders. The dimethyl substitution at the 4 and 6 positions further fine-tunes the electronic properties of the pyrimidine ring, enhancing its ability to interact with biological targets.

The< strong>sulfamoylphenyl group is another critical component of this compound that contributes to its pharmacological potential. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. By incorporating this group into the molecular framework, researchers aim to harness its therapeutic properties while maintaining high specificity to minimize side effects.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with enhanced efficacy and safety profiles. The< strong>2-(2,5-dimethylphenoxy) group in this compound is strategically positioned to interact with biological targets through hydrophobic and electrostatic interactions. This positioning is crucial for ensuring optimal binding affinity and selectivity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are employed to construct the complex molecular framework efficiently. These techniques not only improve yield but also enhance the overall quality of the final product.

In vitro studies have demonstrated that this compound exhibits promising activity against various biological targets. For instance, preliminary experiments suggest that it may inhibit the activity of certain enzymes involved in cancer cell proliferation. Additionally, its ability to interact with specific receptors has been observed in cell-based assays, indicating potential therapeutic applications in treating neurological disorders.

The< strong>N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}acetamide moiety has been extensively studied for its ability to modulate biological pathways associated with inflammation and oxidative stress. These pathways are implicated in numerous diseases, making this compound a versatile tool for therapeutic intervention. Further research is ongoing to fully elucidate its mechanisms of action and explore new applications.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. This compound exemplifies the importance of collaboration across these fields to bring innovative therapies to patients worldwide. Its complex structure and multifunctional nature make it a valuable asset in the ongoing quest to develop more effective treatments for human diseases.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and expanding its therapeutic potential. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers hope to uncover new applications that could significantly impact patient care.

In conclusion, Compound with CAS No. 443644-74-4 represents a significant advancement in medicinal chemistry due to its intricate structure and diverse functional groups. Its potential applications in treating various diseases make it a compelling subject for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in shaping the future of healthcare.